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Compound of Interest

Compound Name: Pentanoic-d9 acid

Cat. No.: B571626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on deuterated pentanoic

acid, a critical tool in modern research and development. From its various synonyms and

chemical properties to its applications as an internal standard in quantitative analysis, this

document provides the detailed information necessary for its effective use in the laboratory.

Introduction to Deuterated Pentanoic Acid
Deuterated pentanoic acid is a stable isotope-labeled version of pentanoic acid where one or

more hydrogen atoms have been replaced by deuterium atoms. This isotopic substitution, while

having a minimal impact on the compound's chemical properties, provides a distinct mass

signature that is invaluable for a variety of analytical techniques, particularly mass

spectrometry. Its primary application lies in its use as an internal standard for the accurate

quantification of its non-deuterated counterpart in complex biological matrices.

Synonyms and Chemical Nomenclature
Deuterated pentanoic acid is known by several synonyms, often reflecting the number of

deuterium atoms and the common name for pentanoic acid, which is valeric acid. The

nomenclature can also specify the position of the deuterium atoms. Below is a summary of

common synonyms for various deuterated forms of pentanoic acid.

Table 1: Synonyms for Deuterated Pentanoic Acid
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Deuteration Level Common Synonyms IUPAC Name Example

d2
Pentanoic-2,2-d2 Acid, α-

Dideuteropentanoic acid
2,2-dideuteriopentanoic acid

d2
Pentanoic-3,3-d2 Acid, β-

Dideuteropentanoic acid
3,3-dideuteriopentanoic acid

d3
Pentanoic-5,5,5-d3 Acid, δ-

Trideuteropentanoic acid
5,5,5-trideuteriopentanoic acid

d9
Pentanoic Acid-d9, Valeric

Acid-d9, C5:0-d9, FA 5:0-d9

2,2,3,3,4,4,5,5,5-

nonadeuteriopentanoic acid[1]

Quantitative Data
The physical and chemical properties of deuterated pentanoic acid are crucial for its use as an

analytical standard. The following table summarizes key quantitative data for several common

deuterated analogs.

Table 2: Quantitative Data for Deuterated Pentanoic Acid Analogs

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Isotopic Purity

Pentanoic-2,2-d2

Acid
64118-37-2 C₅H₈D₂O₂ 104.14 >98%

Pentanoic-3,3-d2

Acid
83741-74-6 C₅H₈D₂O₂ 104.14 98 atom % D

Pentanoic-5,5,5-

d3 Acid
83741-76-8 C₅H₇D₃O₂ 105.15 98 atom % D

Pentanoic Acid-

d9
115871-50-6 C₅HD₉O₂ 111.19 ≥98%

Experimental Protocols
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Deuterated pentanoic acid is most commonly employed as an internal standard in quantitative

mass spectrometry, particularly in liquid chromatography-mass spectrometry (LC-MS) for the

analysis of short-chain fatty acids (SCFAs) in biological samples.

Quantification of Pentanoic Acid in Biological Samples
using LC-MS with a Deuterated Internal Standard
This protocol outlines a general procedure for the quantification of pentanoic acid in a biological

matrix (e.g., plasma, fecal water) using Pentanoic Acid-d9 as an internal standard.

4.1.1. Materials and Reagents

Pentanoic Acid (analytical standard)

Pentanoic Acid-d9 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Derivatizing agent (e.g., 3-nitrophenylhydrazine (3-NPH) or N-(3-dimethylaminopropyl)-N′-

ethylcarbodiimide (EDC) with an appropriate labeling reagent)

Biological matrix (e.g., plasma, fecal extract)

4.1.2. Sample Preparation

Preparation of Stock and Working Solutions:

Prepare a stock solution of pentanoic acid (1 mg/mL) in methanol.

Prepare a stock solution of Pentanoic Acid-d9 (1 mg/mL) in methanol.
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From the stock solutions, prepare a series of working standard solutions of pentanoic acid

at various concentrations.

Prepare a working internal standard solution of Pentanoic Acid-d9 at a fixed concentration

(e.g., 10 µg/mL).

Sample Spiking and Extraction:

To an aliquot of the biological sample (e.g., 100 µL of plasma), add a known volume of the

internal standard working solution (e.g., 10 µL).

Perform protein precipitation by adding a threefold volume of cold acetonitrile, vortex, and

centrifuge to pellet the proteins.

Transfer the supernatant to a new tube.

Derivatization (if necessary for improved chromatographic retention and sensitivity):

Dry the supernatant under a stream of nitrogen.

Reconstitute the residue in the derivatization reagent solution.

Incubate the mixture according to the derivatization protocol (e.g., 60°C for 30 minutes).

After incubation, dilute the sample with the initial mobile phase for LC-MS analysis.

4.1.3. LC-MS Analysis

Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to achieve separation of pentanoic acid from other matrix

components.
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Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), negative or positive mode depending on

the derivatization.

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Pentanoic Acid: Optimize the precursor ion ([M-H]⁻ or derivatized [M+H]⁺) and a

characteristic product ion.

Pentanoic Acid-d9: Optimize the corresponding precursor and product ions, accounting

for the mass shift due to deuteration.

4.1.4. Data Analysis

Construct a calibration curve by plotting the peak area ratio of the pentanoic acid standard to

the internal standard against the concentration of the standards.

Determine the concentration of pentanoic acid in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations: Pathways and Workflows
Metabolic Pathway of Pentanoic Acid
Pentanoic acid, a short-chain fatty acid, is produced by the gut microbiota and is metabolized in

the host. The following diagram illustrates a simplified metabolic pathway.
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Metabolic pathway of pentanoic acid.

Experimental Workflow for LC-MS Quantification
The following diagram outlines the general workflow for the quantitative analysis of an analyte

using a deuterated internal standard.
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LC-MS quantification workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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